2-(2,6-dioxopiperidin-1-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-(2,6-dioxopiperidin-1-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)ethanesulfonamide
• InChI: InChI=1S/C15H22N4O4S/c20-14-5-3-6-15(21)18(14)8-9-24(22,23)17-11-12-10-16-19-7-2-1-4-13(12)19/h10,17H,1-9,11H2
• InChI Key: YMYSPLGMYOESGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNS(=O)(=O)CCN3C(=O)CCCC3=O)C1
• Molecular Formula: C15H22N4O4S
• Molecular Weight: 354.4 g/mol

Description

2-(2,6-dioxopiperidin-1-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C15H22N4O4S and its molecular weight is 354.43. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Coordination Chemistry and Luminescent Compounds

Compounds related to 2,6-di(pyrazol-1-yl)pyridine and similar ligands have been explored for their potential in coordination chemistry. These derivatives have been utilized to create luminescent lanthanide compounds, which have applications in biological sensing. Additionally, complexes containing iron with these ligands have demonstrated unusual thermal and photochemical spin-state transitions, indicating their potential in materials science and sensor applications (Halcrow, 2005).

Insecticidal Activity

Derivatives of dihydropiperazine, a structural component related to the given compound, have shown promise as bioisosteric replacements for other active moieties in neonicotinoid compounds, demonstrating insecticidal activity. This highlights the potential for chemical compounds in this class to contribute to the development of new pest control agents (Samaritoni et al., 2003).

Antibacterial and Antifungal Activity

Research into pyrazoline and pyrazole derivatives, which are structurally related to the query compound, has identified several compounds with significant antibacterial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents (Hassan, 2013).

Improved Drug Delivery

Studies on dihydropyridine derivatives highlight their application in improving drug delivery through biological membranes. This research is particularly relevant for drugs that need to cross the blood-brain barrier, offering a method to enhance the bioavailability of therapeutic agents in the brain (Bodor et al., 1976).

Synthesis and Characterization of Complex Molecules

Research has also focused on the synthesis and characterization of complex molecules containing pyridine and pyrazole components for various applications, including as intermediates in pharmaceutical manufacturing. For example, studies on the synthesis of anticoagulant precursors demonstrate the relevance of such compounds in drug synthesis (Qing Wang et al., 2017).

Mechanism of Action

Target of Action

The primary target of the compound 2-(2,6-dioxopiperidin-1-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)ethanesulfonamide is the E3 ligase . E3 ligase is an enzyme that ubiquitinates proteins, a process that marks them for proteolytic destruction .

Mode of Action

This compound acts as an activator for E3 ligase . It facilitates the ubiquitination of proteins by E3 ligase, thereby committing these proteins to proteolytic destruction .

Biochemical Pathways

The compound’s action on E3 ligase affects the ubiquitin-proteasome pathway . This pathway is responsible for the degradation of proteins within the cell. By activating E3 ligase, this compound increases the rate of protein degradation, which can have various downstream effects depending on the specific proteins being targeted .